(1S)-6,7-Dihydroxy-1-methyl-3,4-dihydro-2H-isoquinolin-2-ium-1-carboxylate
(1S)-6,7-Dihydroxy-1-methyl-3,4-dihydro-2H-isoquinolin-2-ium-1-carboxylate
Salsolinol 1-carboxylate, also known as sal-1c, belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives. Salsolinol 1-carboxylate is slightly soluble (in water) and a moderately acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
57256-34-5
VCID:
VC0004202
InChI:
InChI=1S/C11H13NO4/c1-11(10(15)16)7-5-9(14)8(13)4-6(7)2-3-12-11/h4-5,12-14H,2-3H2,1H3,(H,15,16)
SMILES:
CC1(C2=CC(=C(C=C2CCN1)O)O)C(=O)O
Molecular Formula:
C11H13NO4
Molecular Weight:
223.22 g/mol
(1S)-6,7-Dihydroxy-1-methyl-3,4-dihydro-2H-isoquinolin-2-ium-1-carboxylate
CAS No.: 57256-34-5
Inhibitors
VCID: VC0004202
Molecular Formula: C11H13NO4
Molecular Weight: 223.22 g/mol
| CAS No. | 57256-34-5 |
|---|---|
| Product Name | (1S)-6,7-Dihydroxy-1-methyl-3,4-dihydro-2H-isoquinolin-2-ium-1-carboxylate |
| Molecular Formula | C11H13NO4 |
| Molecular Weight | 223.22 g/mol |
| IUPAC Name | 6,7-dihydroxy-1-methyl-3,4-dihydro-2H-isoquinoline-1-carboxylic acid |
| Standard InChI | InChI=1S/C11H13NO4/c1-11(10(15)16)7-5-9(14)8(13)4-6(7)2-3-12-11/h4-5,12-14H,2-3H2,1H3,(H,15,16) |
| Standard InChIKey | XHGLVMDBZZZXDP-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@]1(C2=CC(=C(C=C2CC[NH2+]1)O)O)C(=O)[O-] |
| SMILES | CC1(C2=CC(=C(C=C2CCN1)O)O)C(=O)O |
| Canonical SMILES | CC1(C2=CC(=C(C=C2CC[NH2+]1)O)O)C(=O)[O-] |
| Physical Description | Solid |
| Description | Salsolinol 1-carboxylate, also known as sal-1c, belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives. Salsolinol 1-carboxylate is slightly soluble (in water) and a moderately acidic compound (based on its pKa). |
| Synonyms | 1-carboxysalsolinol 1-carboxysalsolinol, (+-)-isomer 1-methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid SAL-1-CA salsolinol-1-carboxylic acid |
| PubChem Compound | 100185 |
| Last Modified | Nov 11 2021 |
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